Cas no 30399-84-9 (Isooctadecanoic acid)

Isooctadecanoic acid Properties

Names and Identifiers

• Isooctadecanoic acid
• Isostearic Acid
• 875d
• century1105
• emersol871
• emersol875
• emery871
• emery875d
• prisorine3501
• prisorine3502
• prisorine3508
• Isostearic acid 873
• Isostearic acid EX
• Jaric I 18CG
• Jaric I 18IG
• Prisorin ISAC 3505
• Prisorine 3505
• UCN 96.319
• Unimac 5680
• Prisorine 3501
• Prisorine 3502
• Prisorine 3508
• C20356
• XDOFQFKRPWOURC-UHFFFAOYSA-N
• Tox21_302276
• W-109211
• (+)-Isostearic acid
• 16-methylmargaric acid
• CAS-30399-84-9
• NCGC00164392-01
• CS-0185665
• 2724-58-5
• DSSTox_GSID_27963
• UNII-LZM5XA0ILL
• AS-57253
• D92986
• LZM5XA0ILL
• EMERSOL 873
• DSSTox_CID_7963
• ISA
• CHEMBL1865303
• NCGC00164392-02
• 30399-84-9
• 16-METHYLHEPTADECANOIC ACID
• Q27158161
• Isostearic acid, >=97% (capillary GC)
• SCHEMBL15489
• Heptadecanoic acid, 16-methyl-
• LMFA01020014
• NS00002544
• 16-methyl margaric acid
• MFCD00044082
• DTXSID1040790
• NCGC00255115-01
• 16-METHYLHEPTADECANOICACID
• HY-W127433
• Prisorine 3509
• J-016709
• EINECS 220-336-3
• CHEBI:84896
• 16-methyl-heptadecanoic acid
• AKOS027320244
• DSSTox_RID_78624
• DB-255062
• DTXSID2027963
• DB-254969
• DTXCID507963
• +Expand

• MDL： MFCD00044082
• InChIKey： XDOFQFKRPWOURC-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
• SMILES： CC(C)CCCCCCCCCCCCCCC(O)=O

Computed Properties

• Exact Mass: 284.27200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 284.27153
• Heavy Atom Count: 20
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 6.18840
• PSA: 37.30000
• Boiling Point: 359.4°Cat760mmHg
• Melting Point: 69.3 deg C
• Vapor Pressure: No data available
• Flash Point: 162.4°C
• Color/Form: No data avaiable
• Density: 0.888

Isooctadecanoic acid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：2-8°C
• Signal Word：warning

Isooctadecanoic acid Customs Data

• HS CODE：2915701000
• Customs Data：

  China Customs Code:

  2915701000

  Overview:

  HS:2915701000 Stearic acid [by dry weight,Purity in90%And above] VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB Minimum tariff:7.0% general tariff:50.0%

  Declaration elements:

  Product Name, component content, use to, Content of stearic acid and palmitic acid

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS:2915701000 stearic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB MFN tariff:7.0% General tariff:50.0%